Cas no 1694420-45-5 (2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one
• CAS No: 1694420-45-5
• MF: C₁₁H₉F₂NO
• MW: 209.192069768906
• CID: 5977416
• PubChem ID: 103513584
• Update Time: 2025-10-28

2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one
• 2,2-difluoro-1-(1-methylindol-3-yl)ethanone
• 1694420-45-5
• AT14966
• EN300-1930030

• Inchi： 1S/C11H9F2NO/c1-14-6-8(10(15)11(12)13)7-4-2-3-5-9(7)14/h2-6,11H,1H3
• InChI Key： BXOAWDUEFBJBGR-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN(C)C2C=CC=CC=21)=O)F

Computed Properties

• Exact Mass: 209.06522023g/mol
• Monoisotopic Mass: 209.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22Ų

Additional information on 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one

2,2-Difluoro-1-(1-Methyl-1H-Indol-3-Yl)Ethan-1-One: A Comprehensive Overview

The compound with CAS No. 1694420-45-5, commonly referred to as 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a difluoro group with an indole moiety, creating a molecule with potential applications in drug design and materials science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and functionalities.

The indole ring system is a well-known heterocyclic structure that forms the backbone of numerous biologically active compounds. In the case of 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one, the indole is substituted at the 3-position with a ketone group that is further modified by two fluorine atoms at the 2-position. This substitution pattern not only enhances the molecule's stability but also introduces unique electronic properties that make it an intriguing candidate for various chemical reactions.

Recent studies have explored the synthesis of this compound using a variety of techniques, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods have been optimized to improve yield and purity, making the compound more accessible for further research. The difluoro group plays a crucial role in modulating the electronic properties of the molecule, which has implications for its reactivity in both organic and biochemical contexts.

In terms of applications, 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one has shown promise in the development of novel pharmaceutical agents. Its ability to act as a substrate for enzymatic reactions suggests potential uses in drug metabolism studies. Additionally, its structural similarity to known bioactive compounds makes it a valuable tool in medicinal chemistry for designing molecules with specific biological activities.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure, which is characterized by significant conjugation between the indole ring and the ketone group. This conjugation not only stabilizes the molecule but also contributes to its optical properties, making it a candidate for applications in optoelectronics.

The synthesis and characterization of 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one represent a significant step forward in the development of advanced chemical systems. Its unique combination of structural features and functional groups positions it as a versatile building block for future research and innovation.